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Compound of Interest

Compound Name: TAMRA amine, 5-isomer

Cat. No.: B611137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molar extinction coefficient of 5-

Carboxytetramethylrhodamine (TAMRA) amine, 5-isomer, a widely used fluorescent dye in

bioconjugation and cellular imaging. This document details its spectral properties, a robust

protocol for the experimental determination of its molar extinction coefficient, and a typical

workflow for its application in labeling biomolecules.

Core Properties of 5-TAMRA-Amine (5-Isomer)
5-TAMRA-amine is a derivative of the rhodamine dye, featuring a primary amine group that

allows for its covalent attachment to various biomolecules. Its photophysical properties make it

a valuable tool in fluorescence-based assays, including FRET, immunofluorescence, and flow

cytometry.

Spectral and Physicochemical Data
The quantitative spectral and physical properties of 5-TAMRA-amine (5-isomer) are

summarized in the table below. These values are crucial for accurate quantification of dye

concentration and for designing fluorescence experiments.
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Property Value Notes

Molar Extinction Coefficient (ε) 84,000 M⁻¹cm⁻¹

At the absorption maximum

(λ_max_) in organic solvents

like DMF or DMSO.[1][2][3][4]

Absorption Maximum (λ_abs_) 541 nm

In organic solvents.[1][2][3]

The absorbance maximum can

be slightly different in aqueous

solutions.

Emission Maximum (λ_em_) 567 nm In organic solvents.[1][2][3]

Fluorescence Quantum Yield

(Φ)
0.1

Represents the efficiency of

photon emission after

absorption.[1][2][3]

Recommended Solvents DMF, DMSO, Alcohols
Good solubility is achieved in

these organic solvents.[2][3]

Molecular Weight ~565.1 g/mol
Varies slightly based on the

salt form.

Experimental Protocol: Determination of Molar
Extinction Coefficient
The molar extinction coefficient (ε) is an intrinsic property of a substance that quantifies how

strongly it absorbs light at a particular wavelength. Its accurate determination is essential for

calculating the precise concentration of the dye and the degree of labeling in bioconjugation

reactions. The following protocol outlines the procedure for determining the molar extinction

coefficient of 5-TAMRA-amine using UV-Visible spectrophotometry, based on the Beer-Lambert

law (A = εcl).

Materials and Equipment
5-TAMRA-amine, 5-isomer powder

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)
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Calibrated analytical balance

Volumetric flasks (e.g., 1 mL, 10 mL)

Calibrated micropipettes

Quartz cuvettes (1 cm path length)

UV-Visible spectrophotometer

Step-by-Step Procedure
Preparation of a Stock Solution:

Accurately weigh a small amount (e.g., 1-2 mg) of 5-TAMRA-amine powder using an

analytical balance.

Dissolve the weighed powder in a precise volume of anhydrous DMF or DMSO in a

volumetric flask to create a concentrated stock solution. For example, dissolving 1 mg of

5-TAMRA-amine (MW ≈ 565.1 g/mol ) in 1 mL of solvent yields a stock solution of

approximately 1.77 mM.

Preparation of Serial Dilutions:

Perform a series of accurate serial dilutions of the stock solution to prepare at least five

different concentrations. The final concentrations should result in absorbance values within

the linear range of the spectrophotometer, ideally between 0.1 and 1.0.

Spectrophotometric Measurement:

Turn on the spectrophotometer and allow the lamp to warm up and stabilize.

Set the spectrophotometer to scan a wavelength range that includes the expected

absorption maximum of TAMRA (e.g., 450-650 nm) to determine the λ_max_.

Use the same solvent (DMF or DMSO) as a blank to zero the spectrophotometer.

Measure the absorbance of each dilution at the determined λ_max_.
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Data Analysis:

Plot the measured absorbance at λ_max_ on the y-axis against the corresponding molar

concentration on the x-axis.

Perform a linear regression analysis on the data points. The resulting plot should be a

straight line passing through the origin, confirming adherence to the Beer-Lambert law.

The molar extinction coefficient (ε) is calculated from the slope of the line, given that the

path length (l) of the cuvette is 1 cm (Slope = ε * l). Therefore, the slope of the line is equal

to the molar extinction coefficient in units of M⁻¹cm⁻¹.

Workflow for 5-TAMRA-Amine in Bioconjugation
The following diagram illustrates a typical experimental workflow from receiving the 5-TAMRA-

amine compound to its final application in labeling a target protein. This process includes

critical quality control steps, the conjugation reaction, and purification of the final product.
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Quality Control

Bioconjugation

Purification & Analysis

Application

Receive 5-TAMRA-amine

Prepare Stock Solution

Measure Absorbance Spectrum

Determine Molar Extinction Coefficient

Conjugation Reaction:
Biomolecule + 5-TAMRA-amine

Verified Dye Concentration

Prepare Target Biomolecule
(e.g., Antibody)

Purification of Conjugate
(e.g., Size-Exclusion Chromatography)

Characterize Conjugate:
- Degree of Labeling
- Functional Activity

Use in Downstream Assay
(e.g., Immunofluorescence, Flow Cytometry)

Click to download full resolution via product page

Caption: Workflow for the quality control and application of 5-TAMRA-amine in bioconjugation.
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This guide provides the essential technical information for the effective use of 5-TAMRA-amine

in research and development. Adherence to the described protocols will ensure accurate and

reproducible results in fluorescence-based applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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